molecular formula C18H17N3O4S B5677096 N-(2,4-dimethoxyphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide

N-(2,4-dimethoxyphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide

Cat. No. B5677096
M. Wt: 371.4 g/mol
InChI Key: MELYEOMPYZSVPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

  • Townsend and Jackson (2003) described the synthesis of a related compound from N-(4-bromo-2,5-dimethoxyphenyl)acetamide. This process involved oxidative cyclization, which might be relevant to the synthesis of N-(2,4-dimethoxyphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide (Townsend & Jackson, 2003).

Molecular Structure Analysis

  • Golla et al. (2020) synthesized and analyzed the molecular structure of 4′-dimethoxyphenyl-(2,6-di-2-pyrazinyl) pyridines, which are structurally similar. Their study included single-crystal X-ray diffraction and Hirshfeld surface analysis (Golla et al., 2020).

Chemical Reactions and Properties

  • The work of Gaby et al. (2003) on thieno[2,3-c]pyridazines provides insights into the chemical reactions and properties of thienyl-pyridazine compounds, which could be extrapolated to the compound of interest (Gaby et al., 2003).

Physical Properties Analysis

  • The physical properties of similar compounds were studied by Robertson et al. (1986), who investigated the inotropic properties of dihydropyridazinone derivatives (Robertson et al., 1986).

Chemical Properties Analysis

  • A study by Geng et al. (2023) on similar triazine compounds provides an understanding of the chemical properties through single-crystal X-ray diffraction and density functional theory (DFT) analysis (Geng et al., 2023).

properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O4S/c1-24-12-5-6-13(15(10-12)25-2)19-17(22)11-21-18(23)8-7-14(20-21)16-4-3-9-26-16/h3-10H,11H2,1-2H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MELYEOMPYZSVPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dimethoxyphenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.